Cas no 21601-78-5 (Propanedioic acid,2-phenyl-, 1-phenyl ester)

Propanedioic acid,2-phenyl-, 1-phenyl ester structure
21601-78-5 structure
Product Name:Propanedioic acid,2-phenyl-, 1-phenyl ester
CAS No:21601-78-5
MF:C15H12O4
MW:256.253384590149
CID:249979
PubChem ID:89524
Update Time:2025-04-19

Propanedioic acid,2-phenyl-, 1-phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,2-phenyl-, 1-phenyl ester
    • 3-oxo-3-phenoxy-2-phenylpropanoic acid
    • Phenyl hydrogen phenylmalonate
    • Phenylmalonic acid monophenyl ester
    • Propanedioic acid, phenyl-, monophenyl ester
    • Propanedioic acid, 2-phenyl-, 1-phenyl ester
    • IDJNJFYWPMDFNB-UHFFFAOYSA-N
    • EINECS 244-470-7
    • SCHEMBL6439691
    • NS00050384
    • 21601-78-5
    • DTXSID10865001
    • phenylmalonic acid phenylester
    • Inchi: 1S/C15H12O4/c16-14(17)13(11-7-3-1-4-8-11)15(18)19-12-9-5-2-6-10-12/h1-10,13H,(H,16,17)
    • InChI Key: IDJNJFYWPMDFNB-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C(C(C(=O)O)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 256.07356
  • Monoisotopic Mass: 256.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.6
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd